Cas no 1805182-29-9 (Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1805182-29-9
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4807136
• Update Time: 2025-05-24

Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-8-5(10(15)17-2)3-6(9(11)12)14-7(8)4-13/h3,9H,1-2H3
• InChI Key： SNHGASDVSKZCEK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate, identified by the CAS number 1805182-29-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in organic synthesis and their role as intermediates in the development of bioactive compounds.

The structure of Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate is characterized by a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 6, a methoxy group at position 3, and a methyl ester at position 4. These substituents contribute to the molecule's unique electronic and steric properties, making it an attractive candidate for further functionalization and exploration in drug discovery and agrochemical industries.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of electron-withdrawing groups such as cyano and difluoromethyl moieties enhances the molecule's ability to participate in hydrogen bonding and π-interactions, which are critical for binding to biological targets. Additionally, the methoxy group introduces electron-donating effects, which can modulate the overall electronic environment of the molecule, further enhancing its bioactivity potential.

From a synthetic perspective, Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate can be synthesized through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functional group compatibility. For instance, the introduction of the cyano group can be achieved via Sandmeyer-type reactions or through direct cyanation using appropriate reagents.

The application of this compound extends beyond its role as an intermediate in organic synthesis. Recent research has demonstrated its potential as a precursor for herbicides and insecticides due to its ability to inhibit key enzymes involved in plant growth and insect metabolism. Furthermore, its structural features make it a promising candidate for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored electronic properties.

In terms of pharmacokinetic properties, Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral delivery in therapeutic applications. However, further studies are required to fully characterize its pharmacokinetic behavior and safety profile before it can be considered for clinical use.

Looking ahead, the development of novel analogs based on Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate holds great promise for advancing both medicinal and agricultural sciences. By leveraging modern computational chemistry tools and high-throughput screening techniques, researchers can systematically explore the structure-activity relationships (SAR) of this compound class to identify lead candidates with enhanced efficacy and reduced toxicity.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate represents a valuable addition to the arsenal of chemical entities available for drug discovery and agrochemical development. Its unique structural features and versatile reactivity make it an ideal platform for further exploration and innovation across multiple disciplines.